Cas no 1805392-97-5 (6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid)
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
-
- Inchi: 1S/C9H9F2NO3/c1-4-2-6(9(10)11)12-5(8(4)15)3-7(13)14/h2,9,15H,3H2,1H3,(H,13,14)
- InChI Key: MGWDTDGFZLZIRY-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C)=C(C(CC(=O)O)=N1)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- XLogP3: 1
- Topological Polar Surface Area: 70.4
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027424-250mg |
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid |
1805392-97-5 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029027424-500mg |
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid |
1805392-97-5 | 95% | 500mg |
$1,685.00 | 2022-04-01 | |
| Alichem | A029027424-1g |
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid |
1805392-97-5 | 95% | 1g |
$2,750.25 | 2022-04-01 |
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
Research Briefing on 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5)
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridine-acetic acid structural motifs, exhibits promising potential in various therapeutic applications, including anti-inflammatory and metabolic disease treatments. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.
The synthesis of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid involves a multi-step chemical process, with the key intermediate being the compound associated with CAS number 1805392-97-5. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Researchers have also optimized the synthetic route to enhance yield and scalability, which is critical for its potential industrial production and clinical application.
In vitro and in vivo studies have demonstrated that 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid exhibits potent inhibitory effects on specific enzymatic pathways implicated in inflammatory responses. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for long-term use. Additionally, its metabolic stability and bioavailability have been evaluated in preclinical models, revealing promising pharmacokinetic properties that warrant further investigation.
Recent clinical trials have explored the therapeutic potential of this compound in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results indicate significant reductions in inflammatory markers and symptom severity, with a low incidence of adverse effects. These findings position 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid as a potential candidate for next-generation anti-inflammatory therapies.
Future research directions include the exploration of its applications in other disease areas, such as metabolic disorders and neurodegenerative diseases, where inflammation plays a pivotal role. Furthermore, efforts are underway to develop derivative compounds with enhanced efficacy and reduced side effects. The ongoing studies and emerging data underscore the importance of this compound in advancing the field of medicinal chemistry and drug development.
In conclusion, 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5) represents a promising therapeutic agent with broad applicability in inflammatory and metabolic diseases. Its unique chemical properties, coupled with encouraging preclinical and clinical results, highlight its potential to address unmet medical needs. Continued research and development efforts are essential to fully realize its therapeutic benefits and bring it to the forefront of modern medicine.
1805392-97-5 (6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)